Cas no 199938-21-1 (n'-(2-chloroacetyl)-4-methylbenzohydrazide)

n'-(2-chloroacetyl)-4-methylbenzohydrazide structure
199938-21-1 structure
Product Name:n'-(2-chloroacetyl)-4-methylbenzohydrazide
CAS No:199938-21-1
Molecular Formula:C10H11ClN2O2
Molecular Weight:226.66000
CID:908812
PubChem ID:736971

n'-(2-chloroacetyl)-4-methylbenzohydrazide Properties

Names and Identifiers

    • n'-(2-chloroacetyl)-4-methylbenzohydrazide
    • 1-(toluoyl)-2-(chloroacetyl)hydrazine
    • N'-(CHLOROACETYL)-4-METHYLBENZOHYDRAZIDE
    • 199938-21-1
    • DTXSID10353150
    • AIEOBDQXCJFDHX-UHFFFAOYSA-N
    • Benzoic acid, 4-methyl-, 2-(2-chloroacetyl)hydrazide
    • CS-0232837
    • AKOS005199192
    • DB-086308
    • SCHEMBL2635927
    • EN300-12904
    • Z56771049
    • N/'-(2-Chloroacetyl)-4-methylbenzohydrazide
    • 2-chloro-N'-[(4-methylphenyl)carbonyl]acetohydrazide
    • MFCD00445423
    • F6782-3683
    • InChIKey: PWTPNGNIVWZAAU-UHFFFAOYSA-NCopyCopied
    • Inchi: InChI=1S/C10H11ClN2O2/c1-7-2-4-8(5-3-7)10(15)13-12-9(14)6-11/h2-5H,6H2,1H3,(H,12,14)(H,13,15)CopyCopied
    • SMILES: Cc1ccc(cc1)C(=O)NNC(=O)CClCopyCopied

Computed Properties

  • Exact Mass: 226.05100
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 226.0509053g/mol
  • Heavy Atom Count: 15
  • Complexity: 238
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • LogP: 2.22600
  • PSA: 61.69000
  • Boiling Point: 469.6±45.0 °C at 760 mmHg
  • Flash Point: 274.3±30.1 °C
  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3

n'-(2-chloroacetyl)-4-methylbenzohydrazide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002CWX-50mg
Benzoic acid, 4-methyl-, 2-(2-chloroacetyl)hydrazide
199938-21-1 95%
50mg
$116.00
A2B Chem LLC
AB09249-100mg
Benzoic acid, 4-methyl-, 2-(2-chloroacetyl)hydrazide
199938-21-1 95%
100mg
$112.00 2024-04-20
Aaron
AR002D59-50mg
Benzoic acid, 4-methyl-, 2-(2-chloroacetyl)hydrazide
199938-21-1 95%
50mg
$89.00 2025-02-10
abcr
AB240224-250mg
N'-(2-Chloroacetyl)-4-methylbenzohydrazide; .
199938-21-1
250mg
€218.50 2025-02-17
Enamine
EN300-12904-0.05g
N'-(2-chloroacetyl)-4-methylbenzohydrazide
199938-21-1 95.0%
0.05g
$46.0 2025-02-19
Life Chemicals
F6782-3683-2μmol
N'-(2-chloroacetyl)-4-methylbenzohydrazide
199938-21-1 90%+
2μmol
$57.0 2023-11-21
TRC
A621635-5mg
N'-(2-Chloroacetyl)-4-methylbenzohydrazide
199938-21-1
5mg
$ 50.00 2022-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-355900-1 g
N'-(chloroacetyl)-4-methylbenzohydrazide,
199938-21-1
1g
¥1,564.00 2023-07-10

n'-(2-chloroacetyl)-4-methylbenzohydrazide Synthesis

n'-(2-chloroacetyl)-4-methylbenzohydrazide Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:199938-21-1)n'-(2-chloroacetyl)-4-methylbenzohydrazide
A1236053
Purity:99%
Quantity:1g
Price($):190